3-Phenoxy-benzeneethanol

• CAS No.: 115150-60-2
• Molecular Formula: C14H14O2
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 2-(3-phenoxyphenyl)ethanol
• InChI: InChI=1S/C14H14O2/c15-10-9-12-5-4-8-14(11-12)16-13-6-2-1-3-7-13/h1-8,11,15H,9-10H2
• InChI Key: YJZMOGMEPRRAFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)CCO

Description

3-Phenoxy-benzeneethanol is a useful research compound. Its molecular formula is C14H14O2 and its molecular weight is 214.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (3-phenoxyphenyl)acetic acid (1.157 g) in tetrahydrofuran (23 ml), 6.5 ml of borane-tetrahydrofuran complex (1.17M tetrahydrofuran solution) was added, and the reaction solution was stirred at room temperature for 2 hours. To the reaction solution was added water, and the mixture was extracted with chloroform and dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure, and the residue obtained was purified by silica gel column chromatography (eluent: ethyl acetate/hexane (10:90-80/20)) to afford the title compound as a colorless oil.